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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for visualizing and quantifying the fluid

uptake of TRITEC® dressings. TRITEC® dressings feature Active Fluid Management® (AFM®)

technology, a three-part design that combines two layers of high-performance, micro-knit fabric.

This construction creates a powerful moisture transfer mechanism that draws excess exudate

away from the wound, maintaining a moist wound bed while keeping the surrounding

periwound skin dry.[1][2]

Core Technology: Active Fluid Management®
(AFM®)
TRITEC®'s effectiveness lies in its specialized three-layer construction:

Protection Layer: This is the wound-contacting layer, designed to be non-adherent and to

allow the initial uptake of wound exudate.

Micro-Knit Process: This proprietary technology creates a capillary action, actively pulling

fluid from the protection layer into the transfer layer.

Transfer Layer: This highly hydrophilic layer rapidly absorbs and disperses the fluid, moving

it away from the wound bed. This continuous action prevents saturation at the wound site

and minimizes the risk of maceration.[1]
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Below is a diagram illustrating the mechanism of Active Fluid Management® technology.
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Mechanism of TRITEC® Active Fluid Management® (AFM®) Technology.
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The following protocols are based on established standards for testing wound dressing

performance, such as the BS EN 13726-1:2002 standard.

Protocol 1: Gravimetric Analysis of Fluid Handling
Capacity (FHC)
This protocol determines the dressing's ability to handle fluid through both absorption and

moisture vapor transmission.

Materials:

TRITEC® dressing samples

Paddington cups (cylinders with a 10 cm² orifice)

Test Solution A (142 mmol/L sodium chloride, 2.5 mmol/L calcium chloride in deionized

water)

Laboratory oven with forced air circulation, maintained at 37 ± 1°C

Analytical balance (accurate to 0.0001 g)

Forceps

Procedure:

Cut a sample of the TRITEC® dressing to a size sufficient to cover the orifice of the

Paddington cup.

Weigh the empty Paddington cup with its lid.

Secure the dressing sample to the top of the Paddington cup.

Add 20 mL of Test Solution A (warmed to 37°C) into the cup and secure the lid.

Weigh the assembled cup with the dressing and test solution.

Place the cup in the oven at 37°C for 24 hours.
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After 24 hours, remove the cup from the oven and allow it to cool to room temperature for 30

minutes.

Weigh the cup to determine the mass of fluid lost through moisture vapor transmission

(Moisture Vapor Transmission Rate - MVTR).

Remove the lid and carefully drain any remaining free fluid from the cup.

Weigh the cup with the wet dressing to determine the amount of fluid absorbed by the

dressing.

Data Presentation:

The following table provides an illustrative example of fluid handling capacity data for a

moisture-wicking fabric dressing. Note: This is not actual data for TRITEC® dressings.

Parameter Unit Representative Value

Moisture Vapor Transmission

Rate (MVTR)
g/10 cm²/24h 8.5

Fluid Absorbency g/10 cm² 6.2

Total Fluid Handling Capacity

(FHC)
g/10 cm²/24h 14.7

Protocol 2: Visualization of Fluid Wicking and
Distribution
This protocol provides a visual assessment of the fluid uptake and distribution across the

dressing layers.

Materials:

TRITEC® dressing samples

Test Solution A (as in Protocol 1) with a small amount of a non-staining colored dye (e.g.,

methylene blue)
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Syringe pump

Flatbed scanner or digital camera with a copy stand

Timer

Procedure:

Place a TRITEC® dressing sample on a flat, non-absorbent surface.

Position the tip of the syringe pump at the center of the dressing's wound-contact layer.

Initiate the syringe pump to deliver the colored Test Solution A at a constant, slow rate (e.g.,

5 mL/hour) to simulate wound exudation.

At set time intervals (e.g., 5, 15, 30, and 60 minutes), pause the pump and capture a high-

resolution image of the top surface of the dressing.

After the final time point, carefully cut a cross-section of the dressing to visualize the vertical

wicking of the fluid through the layers.

Analyze the images to measure the lateral spread of the fluid on the top layer and observe

the distribution of the dye within the cross-section.

The following diagram illustrates the experimental workflow for visualizing fluid uptake.
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Start: Prepare Dressing Sample

Place TRITEC® dressing on a flat surface

Position syringe pump with colored test solution

Start fluid delivery at a constant rate

Capture images at T=5, 15, 30, 60 min

Cut a cross-section of the dressing

Analyze lateral spread and vertical wicking

End: Data Analysis Complete

Click to download full resolution via product page

Experimental workflow for visualizing fluid uptake.

Quantitative Data Summary
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The following tables present illustrative quantitative data for a representative moisture-wicking

fabric dressing, based on the protocols described above. This data is for demonstrative

purposes and does not represent certified performance data for TRITEC® dressings.

Table 1: Fluid Handling Capacity

Dressing Type
MVTR (g/10
cm²/24h)

Absorbency (g/10
cm²)

Total FHC (g/10
cm²/24h)

Moisture-Wicking

Fabric
8.5 ± 0.7 6.2 ± 0.5 14.7 ± 1.2

Standard Non-Woven 4.1 ± 0.4 5.8 ± 0.6 9.9 ± 1.0

Table 2: Rate of Lateral Fluid Spread

Time (minutes)
Lateral Spread Diameter (mm) on
Moisture-Wicking Fabric

5 15 ± 2

15 28 ± 3

30 45 ± 4

60 62 ± 5
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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